5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is a derivative of oxazolidinone and has been studied for its antibacterial properties. In
Scientific Research Applications
Structural and Conformational Studies
The molecular structures of enantiomeric hydrochloride salts of 1,3-oxazolidin-2-ones, which are structurally similar to 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride, have been studied. These compounds are important in understanding interactions at neuronal acetylcholine receptors. The bent conformation of these molecules, featuring hydrogen bonds in their structures, is significant in their interaction with acetylcholine binding proteins, a homolog of the ligand binding domain of neuronal acetylcholine receptors (Meneghetti et al., 2007).
Synthetic Organic Chemistry and Medicinal Applications
The 1,3-oxazolidin-2-one nucleus, central to compounds like 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride, is a popular heterocycle framework in synthetic organic chemistry. It is employed in the construction of enantiomerically pure compounds used as chiral auxiliaries in asymmetric synthesis. This framework is also notable in pharmaceuticals, exemplified by the antibacterial drug Linezolid (Zappia et al., 2007).
Applications in Protective Groups and Chiral Auxiliaries
Oxazolidin-2-ones, including derivatives like 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride, are widely used as protective groups for 1,2-amino alcohols. Chiral derivatives of these compounds are employed as chiral auxiliaries, with their crystal structures showing a variety of weak interactions including hydrogen bonds and π-π stacking interactions, which are important for their utility in synthetic chemistry (Nogueira et al., 2015).
Potential in Synthesis of Amino Acid Derivatives
Derivatives of 1,3-oxazolidin-2-ones are used in the synthesis of various natural and nonnatural α-amino acids and their derivatives. This demonstrates the synthetic potential of these compounds in creating diverse biochemical structures (Burger et al., 1992).
Anticancer Applications
Novel derivatives of imidazolidin-2-ones, structurally related to 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride, have been synthesized and evaluated for in vitro cytotoxicity against human tumor cell lines, showing potential as anticancer agents (Penthala et al., 2011).
properties
IUPAC Name |
5-[[(3S)-3-aminopyrrolidin-1-yl]methyl]-1,3-oxazolidin-2-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O2.2ClH/c9-6-1-2-11(4-6)5-7-3-10-8(12)13-7;;/h6-7H,1-5,9H2,(H,10,12);2*1H/t6-,7?;;/m0../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTARMDSQDOIDSW-VNGAUYPHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)CC2CNC(=O)O2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1N)CC2CNC(=O)O2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.